Cyclohexanone, 4-(4-pyridinyl)-

• IUPAC Name: 4-pyridin-4-ylcyclohexan-1-one
• InChI: InChI=1S/C11H13NO/c13-11-3-1-9(2-4-11)10-5-7-12-8-6-10/h5-9H,1-4H2
• InChI Key: RSDGRRJTGIGGBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CCC1C2=CC=NC=C2
• Molecular Formula: C11H13NO
• DSSTOX Substance ID: DTXSID90436233
• Molecular Weight: 175.23 g/mol
• CAS RN: 103319-02-4

Description

Cyclohexanone, 4-(4-pyridinyl)- is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In 70 ml of 0.5N hydrochloric acid was dissolved 4 g of 4-(4-pyridyl)cyclohex-3-enone ethyleneacetal and, 400 mg of 10% palladium-carbon was added to the solution followed by hydrogenation at normal temperature under normal pressure. After completion of the reaction, the catalyst was removed. After the system was rendered alkaline with a sodium hydroxide aqueous solution, it was extracted with methylene chloride to give 2.7 g of 4-(4-pyridyl)cyclohexanone.

Synthesis routes and methods II

Procedure details

2 M HCl (13.6 ml) was added to a solution of 4-(1,4-dioxaspiro[4.5]decan-8-yl)pyridine (3.0 g, 13.6 mmol, 1 eq) in THF (136 ml), and stirring was carried out for 3 h at RT. The solvent was removed under reduced pressure. The residue was diluted with water (50 ml) and rendered basic with solid sodium hydrogen carbonate. Then extraction with ethyl acetate (2×100 ml) was carried out. The combined organic phases were washed with water (80 ml), dried over sodium sulfate and concentrated under reduced pressure. The desired product was used in the next step without being purified further. Yield: 69% (1.65 g, 9.42 mmol).